Cas no 1351373-47-1 (Bis-Propargyl-PEG10)

• Product Name: Bis-Propargyl-PEG10
• CAS No: 1351373-47-1
• MF: C₂₄H₄₂O₁₀
• MW: 490.584289073944
• CID: 2950306
• Update Time: 2025-05-19

Bis-Propargyl-PEG10 Chemical and Physical Properties

Names and Identifiers

• 丙炔基-十聚乙二醇-丙炔基
• C70542
• 3-[2-[2-[2-[2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]prop-1-yne
• Bis-Propargyl-PEG10

• Inchi： 1S/C24H42O10/c1-3-5-25-7-9-27-11-13-29-15-17-31-19-21-33-23-24-34-22-20-32-18-16-30-14-12-28-10-8-26-6-4-2/h1-2H,5-24H2
• InChI Key： LGMGZRHYRPWDIM-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCC#C)CCOCCOCCOCCOCCOCC#C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 29
• Complexity: 441
• XLogP3: -1
• Topological Polar Surface Area: 92.3

Additional information on Bis-Propargyl-PEG10

Comprehensive Guide to Bis-Propargyl-PEG10 (CAS No. 1351373-47-1): Properties, Applications, and Innovations

Bis-Propargyl-PEG10 (CAS No. 1351373-47-1) is a highly versatile polyethylene glycol (PEG) derivative that has gained significant attention in the fields of bioconjugation, drug delivery, and materials science. This compound features two propargyl groups at the termini of a PEG10 spacer, enabling efficient click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). Its unique structure makes it invaluable for creating stable linkages in biomolecule conjugation, nanoparticle functionalization, and hydrogel formation.

In recent years, the demand for PEG-based linkers like Bis-Propargyl-PEG10 has surged due to their biocompatibility, water solubility, and ability to improve pharmacokinetics. Researchers frequently search for "PEG10 linker applications," "click chemistry reagents," or "propargyl-PEG uses," reflecting its growing role in targeted drug delivery systems and diagnostic probe development. The compound's CAS No. 1351373-47-1 is often referenced in patent filings and academic papers, underscoring its industrial relevance.

One of the most compelling applications of Bis-Propargyl-PEG10 lies in ADC (Antibody-Drug Conjugate) design. By leveraging its propargyl termini, scientists can attach cytotoxic payloads to antibodies with precise control over drug-to-antibody ratios (DAR). This aligns with the trending focus on "next-generation ADCs" and "bioconjugation techniques." Additionally, its PEG10 spacer reduces immunogenicity while enhancing solubility—a critical factor for biopharmaceutical formulations.

Beyond therapeutics, Bis-Propargyl-PEG10 is pivotal in material science. Its dual-reactive groups facilitate the synthesis of crosslinked polymers and smart hydrogels, which are widely explored for 3D bioprinting and tissue engineering. Searches for "PEG-based hydrogels" or "propargyl-PEG10 suppliers" highlight its commercial demand. The compound’s low toxicity and regulatory compliance further bolster its adoption in medical device coatings and bioinks.

From a synthetic perspective, Bis-Propargyl-PEG10 offers exceptional flexibility. Its alkyne groups react with azides, thiols, or other functional moieties under mild conditions, making it ideal for modular synthesis. This aligns with the rising interest in "green chemistry" and "sustainable biomaterials." Moreover, its PEG10 chain provides an optimal balance between hydrophilicity and steric hindrance, addressing common challenges in nanocarrier design.

In conclusion, Bis-Propargyl-PEG10 (CAS No. 1351373-47-1) stands at the intersection of innovation and practicality. Whether for drug development, biomaterials, or diagnostic tools, its click chemistry compatibility and PEG-derived advantages make it indispensable. As research trends evolve toward personalized medicine and advanced biomaterials, this compound will undoubtedly remain a cornerstone in scientific and industrial advancements.